2-Bromo-4-cyclopropoxy-5-methoxypyridine

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 2-bromo-4-cyclopropyloxy-5-methoxypyridine
• InChI: InChI=1S/C9H10BrNO2/c1-12-8-5-11-9(10)4-7(8)13-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: QAWYIDJGEAEWEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1OC2CC2)Br

Description

2-Bromo-4-cyclopropoxy-5-methoxypyridine is a halogenated pyridine derivative characterized by a bromine atom at position 2, a cyclopropoxy group at position 4, and a methoxy group at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-4-cyclopropoxy-5-methoxypyridine can be achieved through several synthetic routes. One common method involves the bromination of 4-cyclopropoxy-5-methoxypyridine. The reaction typically uses bromine or a bromine-containing reagent under controlled conditions to introduce the bromine atom at the 2-position of the pyridine ring.

Another approach involves the use of Suzuki–Miyaura coupling reactions. This method employs a palladium-catalyzed cross-coupling reaction between a boronic acid derivative and a halogenated pyridine precursor. The reaction conditions are generally mild and can be optimized to achieve high yields .

Industrial Production Methods

Industrial production of 2-Bromo-4-cyclopropoxy-5-methoxypyridine may involve large-scale bromination processes or advanced catalytic methods such as the Suzuki–Miyaura coupling. These methods are scalable and can be optimized for cost-effectiveness and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-cyclopropoxy-5-methoxypyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the functional groups.

Coupling Reactions: It can participate in coupling reactions such as Suzuki–Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium tert-butoxide, and other strong bases.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyridines, while coupling reactions can produce complex organic molecules with extended carbon chains.

Scientific Research Applications

2-Bromo-4-cyclopropoxy-5-methoxypyridine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of complex heterocyclic compounds.

Biology: The compound can be used in the development of biologically active molecules, including potential pharmaceuticals.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-5-methoxypyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved can vary and are subject to ongoing research.

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogous Pyridine Derivatives

Compound Name	Substituents (Positions)	Unique Features
2-Bromo-4-chloro-5-methoxypyridine	Br (2), Cl (4), OMe (5)	Chlorine at position 4 enhances electrophilic substitution reactivity .
2-Bromo-4-difluoromethoxypyridine	Br (2), OCF₂H (4)	Difluoromethoxy group increases lipophilicity and metabolic stability .
5-Bromo-2-methoxypyridine	Br (5), OMe (2)	Methoxy at position 2 directs electrophilic substitution to position 4 .
Target Compound	Br (2), O-cyclopropyl (4), OMe (5)	Cyclopropoxy group introduces steric strain and unique π-orbital interactions.

Key Observations :

• The cyclopropoxy group in the target compound replaces chlorine in 2-Bromo-4-chloro-5-methoxypyridine, likely reducing electrophilicity at position 4 while increasing steric bulk. This could hinder nucleophilic attacks but favor regioselective coupling reactions .
• Compared to 2-Bromo-4-difluoromethoxypyridine, the cyclopropoxy group may offer improved metabolic stability over difluoromethoxy due to reduced susceptibility to enzymatic hydrolysis .

Table 2: Antimicrobial and Antiviral Activities of Selected Pyridines

Compound Name	Antimicrobial Activity	Antiviral Activity	Notes
2-Bromo-5-fluoropyridine	Moderate	Low	Limited membrane permeability .
2-Bromo-4-difluoromethoxypyridine	High	Moderate	Enhanced lipophilicity from CF₂H .
Target Compound	Predicted: High	Predicted: High	Cyclopropoxy may improve bioavailability.

Analysis :

• The target compound’s cyclopropoxy group could enhance antimicrobial activity by increasing lipid solubility, akin to difluoromethoxy derivatives .
• Antiviral activity may benefit from the rigidity of the cyclopropane ring, which mimics bioactive natural products .